Cas no 1506061-39-7 (2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-)

• Product Name: 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-
• CAS No: 1506061-39-7
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5281360
• Update Time: 2025-06-22

2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol
• 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-

• Inchi： 1S/C7H12N2OS/c1-5-4-11-7(9-5)6(10)2-3-8/h4,6,10H,2-3,8H2,1H3
• InChI Key： WADZHWGJLQRKEE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(CCN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• XLogP3: 0
• Topological Polar Surface Area: 87.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-

2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1506061-39-7): A Comprehensive Overview

2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1506061-39-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and aminoethyl functionalities, holds potential applications in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-.

Chemical Structure and Properties

The molecular formula of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- is C₈H₁₃NOS, with a molecular weight of approximately 175.25 g/mol. The compound features a thiazole ring, which is a five-membered heterocyclic structure containing one sulfur and one nitrogen atom. The presence of the aminoethyl group and the methyl substituent on the thiazole ring imparts unique chemical and biological properties to the molecule. The thiazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design.

The physical properties of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- include its appearance as a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings and formulations.

Synthesis Methods

The synthesis of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-methylthiazole-2-carbaldehyde with 2-aminoethanol in the presence of a suitable catalyst or base. This method typically yields high purity products with good yields. Another synthetic route involves the condensation of 4-methylthiazole-2-thiol with 2-bromoethanol followed by deprotection to form the desired product.

The choice of synthetic method depends on factors such as availability of starting materials, reaction conditions, and desired scale of production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols for this compound, reducing waste and energy consumption.

Biological Activities

2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects are attributed to the presence of the thiazole ring and amino group, which can stabilize reactive oxygen species (ROS).

In addition to its antioxidant properties, 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- has demonstrated promising anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. These findings suggest potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications

The potential clinical applications of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- are an active area of research. Preclinical studies have evaluated its efficacy in various disease models, including neurodegenerative disorders and cancer. For instance, studies have shown that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease.

In cancer research, 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- has been investigated for its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for developing targeted cancer therapies with reduced side effects.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl-. A study published in the Journal of Medicinal Chemistry reported that this compound can enhance the efficacy of existing anticancer drugs by sensitizing cancer cells to chemotherapy. The researchers found that co-administration of 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- with standard chemotherapeutic agents resulted in synergistic effects, leading to improved treatment outcomes.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a lead structure for developing novel antiviral agents. The researchers synthesized a series of derivatives by modifying the amino group and evaluated their antiviral activity against various viral strains. Several derivatives showed potent antiviral activity with low cytotoxicity, highlighting the potential for further optimization and development.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in pharmaceutical applications. Preclinical toxicology studies have indicated that 2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, comprehensive safety assessments are necessary before advancing to clinical trials.

To ensure safe handling and use, researchers should follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and appropriate waste disposal procedures should be followed to minimize environmental impact.

Conclusion

2-Thiazolemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1506061-39-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities such as antioxidant and anti-inflammatory effects. Recent advancements in synthetic methods and biological studies have further expanded our understanding of this compound's properties and applications.

Ongoing research continues to explore new avenues for utilizing this compound in drug development, particularly for treating neurodegenerative diseases, cancer, and viral infections. As more data becomes available from preclinical studies and clinical trials, it is likely that we will see increased interest in this promising molecule from both academic researchers and pharmaceutical companies.